![molecular formula C17H12N2O2 B1681956 TC-Dapk 6 CAS No. 315694-89-4](/img/structure/B1681956.png)
TC-Dapk 6
Overview
Description
TC-Dapk 6 is a potent and selective inhibitor of Death-associated Protein Kinase 1 (DAPK1) . It is an ATP-competitive inhibitor with IC50 values of 69 and 225 nM for DAPK1 and DAPK3 respectively .
Molecular Structure Analysis
The molecular formula of TC-Dapk 6 is C17H12N2O2 . Its molecular weight is 276.29 .Chemical Reactions Analysis
TC-Dapk 6 is an ATP-competitive inhibitor . It displays selectivity for DAPK1 over a range of 48 other kinases .Physical And Chemical Properties Analysis
TC-Dapk 6 is soluble to 50 mM in DMSO .Scientific Research Applications
Cancer Research
TC-Dapk 6: has been identified as a significant compound in cancer research due to its ability to inhibit DAPK1, which plays a role in the regulation of apoptosis . Inhibiting DAPK1 can provide insights into the mechanisms of tumor suppression and the potential therapeutic targeting of DAPK1 in cancer treatment.
Mechanism of Action
Target of Action
TC-Dapk 6 is a potent, ATP-competitive, and highly selective inhibitor . Its primary targets are Death-associated protein kinase 1 (DAPK1) and Death-associated protein kinase 3 (DAPK3) . These kinases are part of the calcium/calmodulin-regulated serine/threonine protein kinase family, which plays a significant role in various programmed cell death pathways .
Mode of Action
TC-Dapk 6 interacts with its targets (DAPK1 and DAPK3) in an ATP-competitive manner . The IC50 values for DAPK1 and DAPK3 are 69 and 225 nM, respectively, when assayed with 10 μM ATP . This suggests that TC-Dapk 6 binds to the ATP-binding pocket of these kinases, preventing ATP from binding and thus inhibiting the kinase activity.
Biochemical Pathways
Given that dapk1 and dapk3 are involved in programmed cell death pathways , it can be inferred that TC-Dapk 6, as an inhibitor of these kinases, may impact these pathways
Pharmacokinetics
It is soluble to 50 mm in dmso , which suggests that it could be administered in a solution for in vivo studies
Result of Action
As a potent and selective inhibitor of dapk1 and dapk3 , it can be inferred that TC-Dapk 6 may inhibit the activity of these kinases, potentially impacting the programmed cell death pathways in which these kinases are involved
Action Environment
It is worth noting that the storage conditions for tc-dapk 6 are at -20°c for the powder form, and at -80°c for 6 months or -20°c for 1 month for the solvent These conditions suggest that temperature could be an important environmental factor affecting the stability of TC-Dapk 6
Safety and Hazards
properties
IUPAC Name |
(4E)-2-[(E)-2-phenylethenyl]-4-(pyridin-3-ylmethylidene)-1,3-oxazol-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O2/c20-17-15(11-14-7-4-10-18-12-14)19-16(21-17)9-8-13-5-2-1-3-6-13/h1-12H/b9-8+,15-11+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFGMISOSPOPSHN-QCTDOKRBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NC(=CC3=CN=CC=C3)C(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=N/C(=C/C3=CN=CC=C3)/C(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10420639 | |
Record name | TC-DAPK 6 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10420639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
TC-Dapk 6 | |
CAS RN |
315694-89-4 | |
Record name | TC-DAPK 6 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10420639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.